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Compound of Interest

Compound Name:
1,3-Thiazolidine-3-

carboximidamide

Cat. No.: B3367876 Get Quote

Essential Safety and Handling Guide for 1,3-
Thiazolidine-3-carboximidamide
Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Thiazolidine-3-carboximidamide
(CAS No. 10455-64-8) was publicly available at the time of this writing. The following guidance

is based on the safety protocols for structurally related thiazolidine compounds. Researchers,

scientists, and drug development professionals should conduct a thorough risk assessment

and consult with their institution's safety officer before handling this chemical. The information

provided here is for guidance purposes and is not a substitute for a formal safety assessment.

Immediate Safety and Operational Plan
This guide provides essential information for the safe handling, use, and disposal of 1,3-
Thiazolidine-3-carboximidamide, focusing on personal protective equipment (PPE),

procedural steps, and emergency responses.

Personal Protective Equipment (PPE)
Based on the analysis of related thiazolidine compounds, the following PPE is recommended to

minimize exposure and ensure personal safety.
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PPE Category Specification Recommended Use

Eye and Face Protection
Tightly sealing safety goggles

or a face shield.

Must be worn at all times when

handling the compound to

protect against dust, splashes,

and vapors.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Gloves should be inspected

before use and replaced

immediately if contaminated or

damaged. Double glooving is

recommended for extended

handling.

Skin and Body Protection

Laboratory coat or a

disposable coverall of low

permeability.

A lab coat is suitable for

handling small quantities (up to

500 grams). For larger

quantities, a disposable

coverall is recommended.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A dust respirator should be

worn, especially when

handling the powder form, to

avoid inhalation.

Experimental Protocols: Handling and Disposal
Handling Procedures:

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.

Inspect all PPE for integrity before use.

Donning PPE:
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Put on the laboratory coat or coverall.

Wear the respirator.

Put on safety goggles or a face shield.

Wash and dry hands thoroughly before donning gloves.

Don the first pair of gloves, ensuring they cover the cuffs of the lab coat.

If double-gloving, don the second pair of gloves over the first.

Handling the Compound:

Avoid all personal contact with the chemical, including inhalation of dust and contact with

skin and eyes.[2]

Use dry, clean-up procedures and avoid generating dust.[2]

Keep the container tightly closed when not in use and store in a cool, dry, and well-

ventilated place.[3][4]

Disposal Plan:

Contaminated Materials:

Dispose of used gloves, disposable lab coats, and any other contaminated materials as

hazardous waste in a designated and properly labeled container.

Chemical Waste:

Dispose of 1,3-Thiazolidine-3-carboximidamide and its containers as hazardous waste

in accordance with local, state, and federal regulations.[2] Do not pour down the drain.

Spill Response:

For minor spills, wear appropriate PPE, cover the spill with an inert absorbent material,

and sweep it up into a designated hazardous waste container.
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For major spills, evacuate the area and contact your institution's emergency response

team.
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Caption: Workflow for the safe handling and disposal of 1,3-Thiazolidine-3-carboximidamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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